4-Amino-2,3,6-trimethylphenol hydrochloride
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Overview
Description
4-Amino-2,3,6-trimethylphenol hydrochloride, also known as 3,4,5-trimethylaminophenol hydrochloride, is a chemical compound with the molecular formula C9H14ClNO. It is a white crystalline powder that is soluble in water and ethanol. This compound is widely used in scientific research as a reagent for the determination of various chemical substances.
Mechanism Of Action
The mechanism of action of 4-Amino-2,3,6-trimethylphenol hydrochloride is based on the oxidation-reduction reaction. This compound reacts with the target substance, and the resulting product is detected by various analytical techniques. The reaction is specific and sensitive, and it is widely used in the determination of various chemical substances.
Biochemical And Physiological Effects
4-Amino-2,3,6-trimethylphenol hydrochloride has no known biochemical or physiological effects on living organisms. It is a reagent that is used in laboratory experiments and does not have any therapeutic properties.
Advantages And Limitations For Lab Experiments
The advantages of using 4-Amino-2,3,6-trimethylphenol hydrochloride in laboratory experiments are its specificity, sensitivity, and ease of use. This compound reacts with the target substance, and the resulting product is detected by various analytical techniques. The reaction is simple, quick, and reliable, and it is widely used in the determination of various chemical substances.
The limitations of using 4-Amino-2,3,6-trimethylphenol hydrochloride in laboratory experiments are its narrow range of applications and its potential interference from other substances. This compound is specific to certain chemical substances, and it may not be suitable for the determination of other compounds. It may also be affected by the presence of other substances in the sample, which may interfere with the reaction.
Future Directions
For the use of 4-Amino-2,3,6-trimethylphenol hydrochloride in scientific research include the development of new analytical techniques and the exploration of its potential applications in other fields. This compound may be used in the determination of other chemical substances, and it may also have potential applications in the fields of medicine, agriculture, and environmental science.
Conclusion
In conclusion, 4-Amino-2,3,6-trimethylphenol hydrochloride is a chemical compound that is widely used in scientific research as a reagent for the determination of various chemical substances. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound is a valuable tool for laboratory experiments, and it has potential applications in various fields of science.
Synthesis Methods
The synthesis of 4-Amino-2,3,6-trimethylphenol hydrochloride involves the reaction of 2,4,6-trimethylphenol with ammonium hydroxide and hydrogen peroxide. The reaction is carried out under controlled conditions, and the final product is obtained by purification and crystallization. This method is widely used in the laboratory for the synthesis of 4-Amino-2,3,6-trimethylphenol hydrochloride.
Scientific Research Applications
4-Amino-2,3,6-trimethylphenol hydrochloride is widely used in scientific research as a reagent for the determination of various chemical substances. It is used in the determination of nitrite, nitrate, and sulfite in water samples. It is also used in the determination of ascorbic acid and dopamine in biological samples. This compound is also used in the determination of various organic compounds in food and environmental samples.
properties
CAS RN |
10486-47-2 |
---|---|
Product Name |
4-Amino-2,3,6-trimethylphenol hydrochloride |
Molecular Formula |
C9H14ClNO |
Molecular Weight |
187.66 g/mol |
IUPAC Name |
4-amino-2,3,6-trimethylphenol;hydrochloride |
InChI |
InChI=1S/C9H13NO.ClH/c1-5-4-8(10)6(2)7(3)9(5)11;/h4,11H,10H2,1-3H3;1H |
InChI Key |
BQWKRBMMHCSQOJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1O)C)C)N.Cl |
Canonical SMILES |
CC1=CC(=C(C(=C1O)C)C)N.Cl |
Other CAS RN |
10486-47-2 |
Origin of Product |
United States |
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